Cas no 857275-76-4 (2-(4-Fluoro-2-hydroxyphenyl)acetonitrile)

• Product Name: 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile
• CAS No: 857275-76-4
• MF: C₈H₆FNO
• MW: 151.137745380402
• CID: 1029334
• PubChem ID: 57447192
• Update Time: 2025-11-02

2-(4-Fluoro-2-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile
• ZXPVDXIBUFEZNC-UHFFFAOYSA-N
• 857275-76-4
• DTXSID40726535
• (4-fluoro-2-hydroxyphenyl)acetonitrile
• SCHEMBL3076688

• MDL： MFCD18396873
• Inchi： 1S/C8H6FNO/c9-7-2-1-6(3-4-10)8(11)5-7/h1-2,5,11H,3H2
• InChI Key： ZXPVDXIBUFEZNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=C(C=1)O

Computed Properties

• Exact Mass: 151.043341977g/mol
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44Ų

Additional information on 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile

2-(4-Fluoro-2-hydroxyphenyl)acetonitrile (CAS No. 857275-76-4): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile (CAS No. 857275-76-4) has emerged as a valuable intermediate with diverse applications. This fluorinated aromatic compound, characterized by its hydroxyphenyl and acetonitrile functional groups, plays a pivotal role in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.

The structural uniqueness of 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile lies in its combination of electron-withdrawing fluorine and electron-donating hydroxyl groups on the phenyl ring, along with the reactive nitrile moiety. This configuration makes it particularly useful in nucleophilic substitution reactions and as a precursor for heterocyclic compound synthesis, addressing current research trends in drug discovery and material science.

Recent studies highlight the growing importance of fluorinated organic compounds in medicinal chemistry, with 4-fluoro-2-hydroxybenzene derivatives gaining attention for their potential in developing novel therapeutics. The pharmaceutical industry's focus on targeted drug delivery systems and small molecule inhibitors has increased demand for specialized intermediates like 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile.

From a synthetic perspective, this compound serves as a key building block for:

• Pharmaceutical intermediates for CNS-active compounds

• Agrochemical precursors in crop protection formulations

• Liquid crystal materials for display technologies

• Fluorescent probes for biochemical applications

The global market for fine chemical intermediates is projected to grow significantly, driven by increasing R&D investments in precision medicine and green chemistry initiatives. 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile aligns well with these trends due to its versatility and the pharmaceutical industry's preference for fluorine-containing scaffolds in drug development.

Quality specifications for CAS 857275-76-4 typically include:

• Purity ≥98% (HPLC)

• Melting point range 85-88°C

• Solubility in common organic solvents

• Stability under standard storage conditions

Researchers frequently search for information about synthetic routes to 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile, reflecting the compound's importance in organic synthesis. Common preparation methods involve cyanoethylation reactions of appropriately substituted phenols or halogen exchange processes on related nitrile compounds.

In material science applications, the hydroxyphenyl acetonitrile moiety offers opportunities for creating functional polymers with specific optical or electronic properties. The fluorine substitution pattern enables fine-tuning of material characteristics, making it valuable for developing advanced organic electronic devices.

Safety considerations for handling 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile follow standard laboratory protocols for nitrile compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material, as with most organic synthesis intermediates.

The analytical characterization of 857275-76-4 typically involves:

• HPLC analysis for purity assessment

• NMR spectroscopy (¹H and ¹³C) for structural confirmation

• Mass spectrometry for molecular weight verification

• IR spectroscopy for functional group identification

As the chemical industry moves toward more sustainable practices, researchers are investigating green synthesis methods for compounds like 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile. This includes exploring catalytic processes and alternative solvents to reduce environmental impact while maintaining high yields and selectivity.

The future outlook for fluorinated hydroxyphenyl compounds remains positive, with ongoing research into their applications in medicinal chemistry, material science, and catalysis. As synthetic methodologies advance and new applications emerge, 2-(4-Fluoro-2-hydroxyphenyl)acetonitrile is likely to maintain its position as an important building block in organic synthesis.